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Executive Summary & Scientific Rationale

In modern agrochemical development, the Suspension Concentrate (SC) is the premier
delivery system for hydrophobic solid fungicides (e.g., Azoxystrobin, Chlorothalonil). Unlike
Emulsifiable Concentrates (EC), SCs eliminate the need for hazardous solvents, offering a
safer, water-based profile.[1] However, SCs are thermodynamically unstable systems; they are

prone to Ostwald ripening, flocculation, and sedimentation.

This guide details the transition from traditional electrostatic stabilization to steric stabilization
using polymeric surfactants. This shift allows for higher active ingredient (Al) loading (>500 g/L)
and superior stability in high-electrolyte tank mixes.

Key Mechanistic Insight: Steric vs. Electrostatic

Traditional ionic dispersants rely on charge repulsion (Double Layer), which collapses in hard
water or high-ionic-strength tank mixes. Polymeric surfactants (e.g., EO/PO block copolymers)
adsorb onto the fungicide crystal, projecting hydrophilic chains into the agueous phase. This
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creates a physical barrier that prevents particle agglomeration through entropy—a robust
mechanism independent of water hardness.

Formulation Architecture

The following "skeleton formulation" represents a robust starting point for a 500 g/L Fungicide
SC.
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Component Class

Typical % wiw

Function & Selection Logic

Active Ingredient

40 - 50%

Fungicide Technical: Must be
high purity (>95%). Critical:
Check melting point.[2] Als
with MP < 60°C are difficult to
bead mill due to heat

generation.

Polymeric Dispersant

2-5%

Steric Stabilizer: (e.g., Acrylic
graft copolymers, EO/PO block
copolymers). Anchors to
hydrophobic surface; tails

provide steric barrier.

Wetting Agent

1-3%

Surface Tension Reducer:
(e.g., Alcohol ethoxylates).
Displaces air from the
hydrophobic powder to allow
rapid wetting into the water

phase.

Antifreeze

5-10%

Crystal Growth Inhibitor: (e.g.,
Propylene Glycol). Prevents
freezing but also modifies
solubility parameters to reduce

Ostwald ripening.

Antifoam

0.1-0.5%

Process Aid: (e.g.,
Polydimethylsiloxane
emulsion). Essential during
high-shear milling to prevent

cavitation and foamover.

Rheology Modifier

0.1-0.3%

Anti-Settling Agent: (e.qg.,
Xanthan Gum, Magnesium
Aluminum Silicate). Creates a
"yield stress" network to
suspend particles at rest but

shear-thins during pouring.
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Preservative: (e.g., BIT/MIT).
Biocide 0.1-0.2% Protects the Xanthan Gum
from bacterial degradation.

Continuous Phase: Use

deionized water to ensure
Water Balance ] o ]

consistent ionic strength during

development.

Visualization: Steric Stabilization Mechanism

The diagram below illustrates how polymeric surfactants anchor to the fungicide patrticle,
creating the "comb" structure that prevents flocculation.
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Caption: Mechanism of polymeric surfactants. The hydrophobic backbone anchors to the
fungicide, while hydrophilic 'teeth’ extend into the water, creating a physical barrier against
coalescence.

Experimental Protocol: Wet Media Milling

Objective: Reduce particle size distribution (PSD) to D90 < 5.0 um. Equipment: High-shear
disperser (e.g., Cowles), Horizontal Bead Mill (e.g., Dyno-Mill), Laser Diffraction Sizer (e.g.,
Malvern Mastersizer).

Phase A: Pre-Milling (Slurry Preparation)

o Charge Water: Add calculated water and antifreeze to the vessel.

e Add Surfactants: Dissolve the Polymeric Dispersant and Wetting Agent under moderate
agitation. Note: Ensure complete dissolution before adding solids.

e Antifoam Addition: Add 50% of the total antifoam requirement.
e Powder Incorporation: Slowly add the Fungicide Technical while increasing agitator speed.

o Critical Control Point: Monitor viscosity. If the slurry becomes too thick (dilatant flow), add
small amounts of water or wetting agent. Do not exceed 40°C.

e High-Shear Mixing: Increase speed to create a vortex. Mix for 15-20 minutes to break large
agglomerates.

Phase B: Fine Milling (Bead Milling)

e Media Selection: Use Yttrium-stabilized Zirconium Oxide beads (0.8 — 1.0 mm diameter).
o Why? Zirconia is dense and wear-resistant, preventing contamination.
e Cooling: Set the mill jacket chiller to 5°C.

o Expert Insight: Milling energy converts to heat. If the product temp exceeds 45°C, the
solubility of the fungicide may increase, leading to crystal growth (Ostwald ripening)
immediately after cooling.
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e Recirculation Mode: Pump the slurry through the mill.
o Pass 1: High flow rate to de-aerate and wet out.
o Pass 2-N: Reduce flow rate to increase residence time.
o Endpoint Determination: Stop when D90 < 5.0 um and D50 = 2.0 pum.

o Warning: Over-milling (D50 < 0.5 um) can increase surface energy so much that re-
agglomeration becomes inevitable without massive surfactant loads.

Phase C: Let-Down (Stabilization)

e Recovery: Pump the milled base into a clean vessel.

e Thickening: Prepare a 2% Xanthan Gum pre-gel in water/glycol or add powdered gum
directly under high shear.

o Target: Adjust viscosity to 800—1200 cP (Brookfield, Spindle 2, 20 rpm).

» Final Additions: Add Biocide and remaining Antifoam.

Protocol: Stability & Quality Control (CIPAC
Methods)

A formulation is only as good as its shelf life. Use standard CIPAC (Collaborative International
Pesticides Analytical Council) methods for validation.

Workflow: Formulation Development Cycle

QC Testing

/ (Initial)

Wet Milling (Rheoltz;-li\?jmnstmem) < Fail: Sedimentation Stress Testing Pass Commercial
(Particle Reduction) (CIPAC MT 46.3) Scale-Up
Al Characterization Slurry Prep .
(DSC, Solubility) | (Wetting) |[€—w0o Fail: Crystal Growth

A
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Caption: Iterative workflow for SC development. Failures in stress testing require returning to

specific previous steps.

Mandatory QC Tests

Test Method

Acceptance Criteria

Accelerated Storage CIPAC MT 46.3

Store at 54°C + 2°C for 14
days. No significant crystal
growth (D90 change < 10%).

No hard sediment (caking).

Suspensibility CIPAC MT 184

> 90% of active remains
suspended after 30 mins in

standard hard water.

Wet Sieve Analysis CIPAC MT 185

< 0.1% residue retained on a
75 pm sieve. Ensures no large
particles that clog spray

nozzles.

pH CIPAC MT 75.3

Stable pH (usually 6—8)
ensures chemical stability of
the Al

Bioefficacy & Field Application

The physical formulation directly impacts biological performance.

o Coverage: A D50 of 2 um provides 8x the number of particles per leaf area compared to a

D50 of 4 um, ensuring better probability of contact with fungal spores.

o Rainfastness: Smaller particles adhere better to the leaf boundary layer.

o Adjuvants: For systemic fungicides, adding a built-in adjuvant (e.g., methylated seed oil) in

the SC is difficult due to stability. It is often better to recommend a tank-mix adjuvant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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